Cas no 105827-35-8 (3,2'-Dimethoxyflavone)

• Product Name: 3,2'-Dimethoxyflavone
• CAS No: 105827-35-8
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 1168391
• Update Time: 2025-06-08

3,2'-Dimethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-methoxy-2-(2-methoxyphenyl)-
• 3-methoxy-2-(2-methoxyphenyl)chromen-4-one
• 3,2'-Dimethoxyflavone

• Inchi： 1S/C17H14O4/c1-19-13-9-5-4-8-12(13)16-17(20-2)15(18)11-7-3-6-10-14(11)21-16/h3-10H,1-2H3
• InChI Key： SJZIKJCJJAPNQI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=C1C1C=CC=CC=1OC)OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 3-O-methylated flavonoids

Additional information on 3,2'-Dimethoxyflavone

Introduction to 3,2'-Dimethoxyflavone (CAS No. 105827-35-8)

3,2'-Dimethoxyflavone, with the chemical identifier CAS No. 105827-35-8, is a naturally occurring flavonoid derivative that has garnered significant attention in the field of pharmaceutical and biomedical research. Flavonoids are a class of polyphenolic compounds widely distributed in plants, and they are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The structural modification of flavonoids, such as the introduction of methoxy groups at specific positions, can significantly enhance their pharmacological effects, making 3,2'-Dimethoxyflavone a subject of intense study.

The chemical structure of 3,2'-Dimethoxyflavone consists of a benzopyranone core with methoxy substituents at the 3 and 2' positions of the flavone ring system. This particular arrangement contributes to its unique pharmacokinetic and pharmacodynamic profiles. The presence of these methoxy groups enhances its solubility in water and lipids, facilitating better absorption and distribution within the body. Additionally, these modifications improve its stability against metabolic degradation, allowing for prolonged biological activity.

Recent advancements in computational chemistry and molecular modeling have provided deeper insights into the interactions between 3,2'-Dimethoxyflavone and biological targets. Studies have demonstrated that this compound exhibits potent binding affinity to various enzymes and receptors involved in cancer pathways. For instance, research indicates that 3,2'-Dimethoxyflavone can inhibit the activity of tyrosine kinases, which are crucial in signal transduction pathways that drive cell proliferation and survival. This mechanism has been particularly promising in the development of therapeutic strategies for solid tumors and hematological malignancies.

In vitro studies have further highlighted the multitargeted nature of 3,2'-Dimethoxyflavone. It has been shown to modulate multiple signaling pathways simultaneously, including the PI3K/Akt/mTOR axis, which is frequently dysregulated in cancer cells. By inhibiting key enzymes such as phosphatidylinositol 3-kinase (PI3K) and mTOR kinase, 3,2'-Dimethoxyflavone disrupts downstream effects like cell growth and angiogenesis. Moreover, its ability to induce apoptosis in cancer cells by activating caspase-dependent pathways underscores its potential as an anticancer agent.

The anti-inflammatory properties of 3,2'-Dimethoxyflavone have also been extensively investigated. Chronic inflammation is a hallmark of many diseases, including cancer, cardiovascular disorders, and neurodegenerative conditions. Research has revealed that 3,2'-Dimethoxyflavone can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). By inhibiting nuclear factor kappa B (NF-κB) signaling—a critical transcription factor involved in inflammation—this compound effectively dampens inflammatory responses.

Neuroprotective effects have been another area of interest regarding 3,2'-Dimethoxyflavone. Oxidative stress and inflammation are key pathological features in neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Preclinical studies have demonstrated that 3,2'-Dimethoxyflavone can attenuate oxidative damage by scavenging reactive oxygen species (ROS) and enhancing the expression of antioxidant enzymes like superoxide dismutase (SOD) and glutathione peroxidase (GPx). Furthermore, it has been shown to inhibit the aggregation of amyloid-beta plaques—a hallmark protein deposit in AD—thereby preserving neuronal function.

The potential therapeutic applications of 3,2'-Dimethoxyflavone extend beyond oncology and neurology. Its antimicrobial properties have been explored against various pathogens, including bacteria resistant to conventional antibiotics. By disrupting bacterial cell wall synthesis and inhibiting essential metabolic pathways, 3,2'-Dimethoxyflavone demonstrates promise as an alternative treatment for multidrug-resistant infections.

Epidemiological studies have long associated dietary consumption of flavonoids with reduced risks of chronic diseases. However, the bioavailability of flavonoids remains a significant challenge due to their rapid metabolism by gut microbiota and liver enzymes. To address this limitation, 3',2'-Dimethoxyflavone has been subjected to structural modifications aimed at enhancing its bioavailability while preserving its pharmacological activity. For example, glycosylation or esterification strategies have been employed to improve oral absorption rates.

The synthesis of 3',2-Dimethoxyflavone involves multi-step organic reactions starting from readily available natural precursors such as flavanones or chalcones through methylation reactions at specific positions on the flavonoid backbone using reagents like dimethyl sulfate or methyl iodide under controlled conditions.

Future directions in research on CAS No 105827-35-8 include exploring its potential role in precision medicine, where individual genetic profiles could predict responses to treatment regimens involving this compound. Additionally, combination therapies with existing drugs are being investigated to synergistically enhance therapeutic outcomes while minimizing side effects.